Cas no 1483981-39-0 (methyl 2-amino-5-hydroxypentanoate)

methyl 2-amino-5-hydroxypentanoate structure
1483981-39-0 structure
Product Name:methyl 2-amino-5-hydroxypentanoate
CAS No:1483981-39-0
MF:C6H13NO3
MW:147.172322034836
CID:6382807
PubChem ID:14118426
Update Time:2024-01-13

methyl 2-amino-5-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-amino-5-hydroxypentanoate
    • Norvaline, 5-hydroxy-, methyl ester
    • EN300-1297284
    • SCHEMBL12534327
    • 1483981-39-0
    • methyl2-amino-5-hydroxypentanoate
    • Inchi: 1S/C6H13NO3/c1-10-6(9)5(7)3-2-4-8/h5,8H,2-4,7H2,1H3/t5-/m0/s1
    • InChI Key: QVSHJIMHLBSSAL-YFKPBYRVSA-N
    • SMILES: C(OC)(=O)[C@H](CCCO)N

Computed Properties

  • Exact Mass: 147.08954328g/mol
  • Monoisotopic Mass: 147.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 72.6Ų

Experimental Properties

  • Density: 1.109±0.06 g/cm3(Predicted)
  • Boiling Point: 218.5±30.0 °C(Predicted)
  • pka: 15.02±0.10(Predicted)

methyl 2-amino-5-hydroxypentanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1297284-0.05g
methyl 2-amino-5-hydroxypentanoate
1483981-39-0
0.05g
$924.0 2023-06-06
Enamine
EN300-1297284-0.1g
methyl 2-amino-5-hydroxypentanoate
1483981-39-0
0.1g
$968.0 2023-06-06
Enamine
EN300-1297284-0.25g
methyl 2-amino-5-hydroxypentanoate
1483981-39-0
0.25g
$1012.0 2023-06-06
Enamine
EN300-1297284-0.5g
methyl 2-amino-5-hydroxypentanoate
1483981-39-0
0.5g
$1056.0 2023-06-06
Enamine
EN300-1297284-1.0g
methyl 2-amino-5-hydroxypentanoate
1483981-39-0
1g
$1100.0 2023-06-06
Enamine
EN300-1297284-2.5g
methyl 2-amino-5-hydroxypentanoate
1483981-39-0
2.5g
$2155.0 2023-06-06
Enamine
EN300-1297284-5.0g
methyl 2-amino-5-hydroxypentanoate
1483981-39-0
5g
$3189.0 2023-06-06
Enamine
EN300-1297284-10.0g
methyl 2-amino-5-hydroxypentanoate
1483981-39-0
10g
$4729.0 2023-06-06
Enamine
EN300-1297284-50mg
methyl 2-amino-5-hydroxypentanoate
1483981-39-0
50mg
$587.0 2023-09-30
Enamine
EN300-1297284-100mg
methyl 2-amino-5-hydroxypentanoate
1483981-39-0
100mg
$615.0 2023-09-30
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